2-Ethyl-4-fluorophenol
Overview
Description
2-Ethyl-4-fluorophenol is a chemical compound with the linear formula C8H9FO . It is typically stored at room temperature and is available in a liquid form .
Synthesis Analysis
The synthesis of 2-Ethyl-4-fluorophenol involves several steps. One method involves the use of sodium tetrahydroborate in methanol at a temperature between 20-30°C in an inert atmosphere. This is followed by the addition of triethylsilane and trifluoroacetic acid in dichloromethane at the same temperature range .Molecular Structure Analysis
The molecular weight of 2-Ethyl-4-fluorophenol is 140.16 . Its InChI code is 1S/C8H9FO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3 and the corresponding InChI key is JKZWRPGOAAMNQY-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving 2-Ethyl-4-fluorophenol are complex and can involve multiple steps. For instance, one reaction involves the use of hydrogenchloride and amalgamated zinc. Another method involves the use of palladium and acetic acid in a hydrogenation process .Physical And Chemical Properties Analysis
2-Ethyl-4-fluorophenol is a liquid at room temperature .Scientific Research Applications
Electrochemical Degradation of Pollutants
Scientific Field
Environmental Science / Chemical Engineering
Application Summary
2-Ethyl-4-fluorophenol can be used in the electrochemical degradation of halogenated organic pollutants (HOPs), specifically 4-fluorophenol . This is an important application as HOPs can cause serious harm to ecosystems and human health .
Methods of Application
Highly dispersed Pd-polypyrrole (Pd-PPy) catalysts were synthesized by a facile one-step polymerization method . The electrochemical redox of 4-fluorophenol was conducted in a single-chamber reactor with Pd-PPy as a moveable catalyst . The effects of the initial solution pH, constant current, and supporting electrolyte on the degradation of 4-FP were investigated .
Results or Outcomes
The removal efficiency of 4-FP was 84.6% after 2 hours under an initial solution pH of 2.5 and an applied current density of 2.0 mA/cm² . The degradation of 4-FP in the Pd-PPy-mediated reactor showed lower energy consumption and higher removal efficiency . The degradation efficiency of 4-FP had almost no change after 20 cycles of experiments, which indicates the good durability of the prepared Pd-PPy catalysts .
Safety And Hazards
properties
IUPAC Name |
2-ethyl-4-fluorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKZWRPGOAAMNQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371900 |
Source
|
| Record name | 2-ethyl-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-4-fluorophenol | |
CAS RN |
398-71-0 |
Source
|
| Record name | 2-Ethyl-4-fluorophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=398-71-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-ethyl-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371900 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 398-71-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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